3-Fluoro-4-[(1-pyrazol-1-ylpropan-2-ylamino)methyl]benzonitrile

• IUPAC Name: 3-fluoro-4-[(1-pyrazol-1-ylpropan-2-ylamino)methyl]benzonitrile
• InChI: InChI=1S/C14H15FN4/c1-11(10-19-6-2-5-18-19)17-9-13-4-3-12(8-16)7-14(13)15/h2-7,11,17H,9-10H2,1H3
• InChI Key: MOJKYUYPUVLNFC-UHFFFAOYSA-N
• Canonical SMILES: CC(CN1C=CC=N1)NCC2=C(C=C(C=C2)C#N)F
• Molecular Formula: C14H15FN4
• Molecular Weight: 258.29 g/mol

Description

3-Fluoro-4-[(1-pyrazol-1-ylpropan-2-ylamino)methyl]benzonitrile, also known as PF-06282999, is a small molecule inhibitor that has been developed as a potential therapy for various diseases. This compound has been found to be effective in inhibiting the activity of certain enzymes and receptors, which are involved in the development and progression of diseases.

Mechanism of Action

3-Fluoro-4-[(1-pyrazol-1-ylpropan-2-ylamino)methyl]benzonitrile works by inhibiting the activity of certain enzymes and receptors, which are involved in the development and progression of diseases. The compound has been found to selectively inhibit the activity of certain enzymes and receptors, which makes it a promising therapy for various diseases. The exact mechanism of action of 3-Fluoro-4-[(1-pyrazol-1-ylpropan-2-ylamino)methyl]benzonitrile is still under investigation, but it is believed to work by binding to the active site of the enzyme or receptor and preventing its activity.
Biochemical and Physiological Effects:
3-Fluoro-4-[(1-pyrazol-1-ylpropan-2-ylamino)methyl]benzonitrile has been found to have various biochemical and physiological effects in vitro and in vivo. In cancer, the compound has been found to inhibit the growth and proliferation of cancer cells by inhibiting the activity of the receptor tyrosine kinase. Inflammation is another area where 3-Fluoro-4-[(1-pyrazol-1-ylpropan-2-ylamino)methyl]benzonitrile has shown promising results. The compound has been found to inhibit the production of inflammatory cytokines and chemokines, which are involved in the inflammatory response. In neurodegenerative disorders, 3-Fluoro-4-[(1-pyrazol-1-ylpropan-2-ylamino)methyl]benzonitrile has been found to inhibit the formation of amyloid plaques, which are a hallmark of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

3-Fluoro-4-[(1-pyrazol-1-ylpropan-2-ylamino)methyl]benzonitrile has several advantages and limitations for lab experiments. One of the advantages is that it has been found to be effective in inhibiting the activity of certain enzymes and receptors, which makes it a promising therapy for various diseases. Another advantage is that it has been shown to have low toxicity in vitro and in vivo. However, one of the limitations is that the exact mechanism of action of 3-Fluoro-4-[(1-pyrazol-1-ylpropan-2-ylamino)methyl]benzonitrile is still under investigation, which makes it difficult to fully understand its therapeutic potential. Another limitation is that the compound has only been tested in preclinical studies, and its efficacy and safety in humans are still unknown.

Future Directions

There are several future directions for the research and development of 3-Fluoro-4-[(1-pyrazol-1-ylpropan-2-ylamino)methyl]benzonitrile. One of the directions is to further investigate the mechanism of action of the compound, which will help to fully understand its therapeutic potential. Another direction is to conduct clinical trials to evaluate the efficacy and safety of the compound in humans. Additionally, the compound can be modified to improve its selectivity and potency, which will increase its therapeutic potential. Overall, 3-Fluoro-4-[(1-pyrazol-1-ylpropan-2-ylamino)methyl]benzonitrile has shown promising results in preclinical studies, and further research is needed to fully understand its therapeutic potential.

Synthesis Methods

The synthesis of 3-Fluoro-4-[(1-pyrazol-1-ylpropan-2-ylamino)methyl]benzonitrile involves the reaction of 3-fluoro-4-aminobenzonitrile with 1-(pyrazol-1-yl)propan-2-amine in the presence of a suitable catalyst. The reaction proceeds through the formation of an intermediate, which is then treated with a suitable reagent to yield the final product. The purity and yield of the compound can be improved by using various purification techniques such as column chromatography, recrystallization, and HPLC.

Scientific Research Applications

3-Fluoro-4-[(1-pyrazol-1-ylpropan-2-ylamino)methyl]benzonitrile has been extensively studied for its therapeutic potential in various diseases such as cancer, inflammation, and neurodegenerative disorders. The compound has been found to be effective in inhibiting the activity of certain enzymes and receptors, which are involved in the development and progression of these diseases. In cancer, 3-Fluoro-4-[(1-pyrazol-1-ylpropan-2-ylamino)methyl]benzonitrile has been shown to inhibit the activity of the receptor tyrosine kinase, which is overexpressed in many types of cancer. Inflammation is another area where 3-Fluoro-4-[(1-pyrazol-1-ylpropan-2-ylamino)methyl]benzonitrile has shown promising results. The compound has been found to inhibit the activity of certain enzymes that are involved in the inflammatory response. In neurodegenerative disorders, 3-Fluoro-4-[(1-pyrazol-1-ylpropan-2-ylamino)methyl]benzonitrile has been found to inhibit the activity of certain enzymes that are involved in the formation of amyloid plaques, which are a hallmark of Alzheimer's disease.